Cas no 6320-72-5 (4-nitrophenyl phenylcarbamate)

• Product Name: 4-nitrophenyl phenylcarbamate
• CAS No: 6320-72-5
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 959206
• PubChem ID: 233213
• Update Time: 2025-04-19

4-nitrophenyl phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl phenylcarbamate
• carbamic acid, N-phenyl-, 4-nitrophenyl ester
• (4-nitrophenyl) N-phenylcarbamate
• STK676488
• NSC-31455
• AMDMIQQYEPTUSI-UHFFFAOYSA-N
• SR-01000529575-1
• Carbamic acid, phenyl-, 4-nitrophenyl ester
• SCHEMBL1434931
• NSC31455
• 4-NITROPHENYL N-PHENYLCARBAMATE
• CHEMBL2288446
• SR-01000529575
• 4-Nitrophenyl phenylcarbamate #
• 6320-72-5
• DTXSID00283432

• Inchi： 1S/C13H10N2O4/c16-13(14-10-4-2-1-3-5-10)19-12-8-6-11(7-9-12)15(17)18/h1-9H,(H,14,16)
• InChI Key： AMDMIQQYEPTUSI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.0641
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47